Cas no 129663-15-6 (Ethyl 5-acetyl-3-phenylisoxazole-4-carboxylate)
129663-15-6 structure
Product Name:Ethyl 5-acetyl-3-phenylisoxazole-4-carboxylate
CAS No:129663-15-6
MF:C14H13NO4
MW:259.257323980331
CID:102898
PubChem ID:2746556
Update Time:2025-04-18
Ethyl 5-acetyl-3-phenylisoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-acetyl-3-phenylisoxazole-4-carboxylate
- 4-Isoxazolecarboxylicacid, 5-acetyl-3-phenyl-, ethyl ester
- ethyl 5-acetyl-3-phenyl-1,2-oxazole-4-carboxylate
- 4-Isoxazolecarboxylic acid, 5-acetyl-3-phenyl-, ethyl ester
- 129663-15-6
- BRD-K30724784-001-01-4
- DTXSID80372616
-
- Inchi: 1S/C14H13NO4/c1-3-18-14(17)11-12(10-7-5-4-6-8-10)15-19-13(11)9(2)16/h4-8H,3H2,1-2H3
- InChI Key: YRPODVVGJWBCIW-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=C(C(=O)OCC)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 259.08449
- Monoisotopic Mass: 259.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- PSA: 69.4
Ethyl 5-acetyl-3-phenylisoxazole-4-carboxylate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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